2-(Benzyloxy)-4-fluorophenol

• IUPAC Name: 4-fluoro-2-phenylmethoxyphenol
• InChI: InChI=1S/C13H11FO2/c14-11-6-7-12(15)13(8-11)16-9-10-4-2-1-3-5-10/h1-8,15H,9H2
• InChI Key: DWOLFTCGXRAKSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=CC(=C2)F)O
• Molecular Formula: C13H11FO2
• DSSTOX Substance ID: DTXSID001301740
• Molecular Weight: 218.22 g/mol
• CAS RN: 106245-04-9

Description

2-(Benzyloxy)-4-fluorophenol is a chemical compound used in the synthesis of 2-(benzyloxy)hydroquinone and also used to prepare sequential polypeptides. It is used as a reagent for the synthesis of multidentate chelating ligands. It also acts as a pharmaceutical intermediate.

Synthesis Analysis

The synthesis of 2-(Benzyloxy)-4-fluorophenol involves the N-methylation of 2-benzyloxypyridine which delivers the active reagent in situ. The choice of solvent (toluene vs. trifluorotoluene) is crucial and this methodology can be extended to the synthesis of other arylmethyl ethers.

Molecular Structure Analysis

The molecular structure of 2-(Benzyloxy)-4-fluorophenol is characterized by various spectroscopic techniques such as FT-IR, UV–Vis, NMR, ESR, SEM, fluorescence, mass spectrometry, elemental analysis (CHN), and physical studies (TGA, XRD, molar conductance, melting point).

Scientific Research Applications

Suzuki–Miyaura Coupling

• Role of 2-Benzyloxyphenol : This compound serves as an organoboron reagent in SM coupling. .

Fluorescent Carbon Quantum Dots (CQDs)

• Hydrothermal Synthesis : Nano-SnO2 particles catalyze the pyrolysis of 2,4,6-trihydroxybenzoic acid and m-phenylenediamine to produce CQDs. .

Safety and Hazards

2-(Benzyloxy)-4-fluorophenol is considered hazardous. It may cause respiratory irritation, skin irritation, and serious eye irritation. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

Similar compounds such as monobenzone, a hydroquinone derivative, are known to interact with melanocytes, the cells responsible for producing melanin .

Mode of Action

It is proposed that it may function similarly to monobenzone, which increases the excretion of melanin from the melanocytes . This effect is erratic and may take one to four months to occur while existing melanin is lost with normal sloughing of the stratum corneum .

Biochemical Pathways

Based on its structural similarity to monobenzone, it may influence the melanin synthesis pathway

Result of Action

Similar compounds have shown to have notable antiproliferative effects against certain cell lines . More research is needed to understand the specific effects of 2-(Benzyloxy)-4-fluorophenol.

Synthesis routes and methods I

Procedure details

A mixture of 11 parts of 1-[4-fluoro-2-(phenylmethoxy)phenyl]ethanone, 8.48 parts of 3-chlorobenzenecarboperoxoic acid and 260 parts of dichloromethane was stirred for 5 days at room temperature. The precipitate was filtered off and the filtrate was stirred in a saturate thiosulfurate solution for 15 minutes. The organic layer was separated and stirred in a saturate hydrogen carbonate solution for 15 minutes. The organic layer was separated, washed with water, dried, filtered and evaporated. The solid residue was stirred in 240 parts of methanol. 5.3 Parts of sodium methoxide were added portionwise. After complete addition, the whole was stirred for 1 hour at room temperature. After evaporation in vacuo at 50° C., the residue was stirred in water and acidified with a hydrochloric acid solution 3N. Trichloromethane was added, the organic layer was separated, washed twice with water, dried, filtered and evaporated, yielding 10 parts (93%) of 4-fluoro-2-(phenylmethoxy)phenol as a residue (intermediate 77).

Synthesis routes and methods II

Procedure details

A mixture of 11 parts of 1-[4-fluoro-2-(phenylmethoxy)phenyl]ethanone, 8.48 parts of 3-chlorobenzenecarboperoxoic acid and 260 parts of dichloromethane was stirred for 5 days at room temperature. The precipitate was filtered off and the filtrate was stirred in a saturate thiosulfate solution for 15 minutes. The organic layer was separated and stirred in a saturate hydrogen carbonate solution for 15 minutes. The organic layer was separated, washed with water, dried, filtered and evaporated. The solid residue was stirred in 240 parts of methanol. 5.3 Parts of sodium methoxide were added portionwise. After complete addition, the whole was stirred for 1 hour at room temperature. After evaporation in vacuo at 50° C., the residue was stirred in water and acidified with a hydrochloric acid solution 3N. Trichloromethane was added, the organic layer was separated, washed twice with water, dried, filtered and evaporated, yielding 10 parts (93%) of 4-fluoro-2-(phenylmethoxy)phenol as a residue (intermediate 77).